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Compound of Interest

Compound Name: 2-Chlorophenyl acetate

Cat. No.: B016316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorophenyl acetate (CAS

4525-75-1), a significant organic compound. The document details its chemical and physical

properties, experimental protocols for its synthesis and analysis, and its role as a chemical

intermediate.

Core Compound Properties
2-Chlorophenyl acetate, also known as acetic acid 2-chlorophenyl ester or o-

acetoxychlorobenzene, is an aromatic ester.[1][2] It is characterized by an acetate group

attached to a 2-chlorophenyl ring.[1] The presence of the chlorine atom on the phenyl ring

influences its chemical reactivity.[1] Under normal conditions, it exists as a colorless to pale

yellow liquid.[1]

Table 1: Chemical and Physical Data for 2-Chlorophenyl Acetate
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Property Value Reference(s)

Molecular Weight 170.59 g/mol [2]

Molecular Formula C₈H₇ClO₂ [1][2][3]

CAS Registry Number 4525-75-1 [2]

Appearance
Colorless to light yellow clear

liquid
[1]

Purity (typical) >98.0% (by GC)

IUPAC Name (2-chlorophenyl) acetate [4]

Synonyms

Acetic Acid 2-Chlorophenyl

Ester, o-Chlorophenyl acetate,

1-Acetoxy-2-chlorobenzene

[1][2]

Solubility

Limited solubility in water,

moderate solubility in organic

solvents

[1]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Chlorophenyl acetate are crucial

for research and development applications.

The synthesis of 2-Chlorophenyl acetate is achieved through the acetylation of 2-

chlorophenol. This process involves the reaction of 2-chlorophenol with acetic anhydride in an

alkaline medium to form the ester.

Materials:

2-Chlorophenol (2-CP)

Acetic anhydride
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Sodium hydroxide (NaOH) solution

Acetone

n-Hexane

Deionized distilled water

10-mL screw-cap round-bottom test tubes

Centrifuge

Procedure:[5][6]

Sample Preparation: Prepare a 5 mL aqueous solution of 2-chlorophenol.

pH Adjustment: Adjust the acidity of the solution to a pH of 9 by adding NaOH solution. An

alkaline pH is necessary to form the phenolate ion, which initiates the acetylation reaction.[5]

[6]

Reagent Addition: Add 0.5 mL of acetone, 100 µL of acetic anhydride in excess, and 0.5 mL

of n-hexane to the test tube. The excess acetic anhydride ensures a high yield of the

esterification.[5][6]

Reaction: Shake the resulting solution vigorously for 2 minutes. A reaction time of 5 minutes

is generally sufficient for the completion of the acetylation process.[5]

Phase Separation: Centrifuge the mixture for 3 minutes at 5,000 rpm to separate the organic

and aqueous layers. The acetylated product, 2-Chlorophenyl acetate, will be in the n-

hexane (organic) layer.

Product Collection: Carefully withdraw the organic layer using a micro-syringe for

subsequent analysis or purification.
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Synthesis Workflow: Acetylation of 2-Chlorophenol

Start: 2-Chlorophenol in aqueous solution

Adjust pH to 9 with NaOH

Add Acetone, Acetic Anhydride, and n-Hexane

Shake vigorously for 2 min

Centrifuge at 5,000 rpm for 3 min

Separate Organic Layer

End: 2-Chlorophenyl Acetate in n-Hexane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chlorophenyl acetate.
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The determination and purity analysis of 2-Chlorophenyl acetate can be performed using gas

chromatography with an electron-capture detector (GC-ECD). The acetylation of chlorophenols

reduces their polarity and increases volatility, making them suitable for GC analysis.[5][6]

Instrumentation:

Gas Chromatograph (e.g., Agilent Technologies 7890A GC-system)

Electron-Capture Detector (ECD)

Separating Column (e.g., J&W Scientific DB-5, 60 m i.d. × 0.32 mm × 1 µm film)

Procedure:[5][6]

Sample Preparation: Prepare the 2-Chlorophenyl acetate sample in n-hexane as described

in the synthesis protocol.

Injection: Withdraw a 1 µL portion of the organic layer containing the analyte.

GC Analysis: Inject the sample directly into the GC-ECD system.

Data Acquisition: Run the analysis under optimized GC conditions (temperature program,

carrier gas flow rate, etc.) to separate the components.

Detection: The ECD will detect the electron-capturing 2-Chlorophenyl acetate, providing

high sensitivity.

Quantification: Compare the peak area of the analyte to that of a known standard to

determine its concentration and purity.
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Analytical Workflow: GC-ECD Analysis

Sample: 2-Chlorophenyl Acetate in n-Hexane

Inject 1 µL into GC System

Separation on DB-5 Column

Detection by ECD

Data Analysis & Quantification

Click to download full resolution via product page

Caption: Workflow for the analysis of 2-Chlorophenyl acetate.

Applications in Research and Drug Development
While numerous chloro-containing molecules are utilized in drug discovery, information on the

specific biological activities or direct signaling pathway interactions of 2-Chlorophenyl acetate
is not prominent in available scientific literature. Its primary role appears to be that of a

chemical intermediate or a building block in organic synthesis.[1][7]

Derivatives synthesized from related structures, such as 2-(2-Chlorophenyl)acetohydrazide,

have been investigated for a range of biological activities, including antimicrobial, anti-
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inflammatory, and anticancer properties.[8][9][10][11] However, these activities are associated

with more complex hydrazide-hydrazone derivatives and not with the simple acetate ester itself.

Therefore, 2-Chlorophenyl acetate serves as a foundational reagent rather than a direct

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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